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Abstract

Tri-m-tolyl phosphate (TmTP), a specific isomer of tricresyl phosphate (TCP), is an
organophosphate ester of significant industrial and research interest. While often found as a
component in commercial TCP mixtures used as flame retardants and plasticizers, the pure
meta-isomer possesses distinct physico-chemical properties that dictate its behavior,
applications, and analytical determination.[1] This guide provides a comprehensive exploration
of the core physico-chemical characteristics of Tri-m-tolyl phosphate, intended for
researchers, chemists, and drug development professionals. We will delve into its structural
attributes, thermodynamic properties, solubility, reactivity, and the analytical methodologies
essential for its characterization, grounding the discussion in established experimental data
and mechanistic principles.

Introduction: Contextualizing Tri-m-tolyl Phosphate

Organophosphate esters represent a broad class of compounds with diverse applications, from
lubricants to chemical warfare agents. Within this class, aryl phosphates, such as tricresyl
phosphate (TCP), are valued for their thermal stability and flame-retardant properties.[1]
Commercial TCP is a complex mixture of ten possible isomers derived from ortho-, meta-, and
para-cresol.[2] The specific position of the methyl group on the phenyl ring profoundly
influences the molecule's properties, including its toxicity. The ortho-isomer, Tri-o-cresyl
phosphate (TOCP), is a known neurotoxin, making the characterization and separation of
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isomers a critical concern.[1][3] This guide focuses specifically on the meta-isomer, Tri-m-tolyl
phosphate (CAS No. 563-04-2), to provide a clear, isomer-specific dataset for scientific
applications.[4]

Molecular and Structural Properties

The foundational characteristics of a molecule are dictated by its structure. TmTP consists of a
central phosphate group bonded to three m-cresol moieties.

Table 1: Identification and Molecular Properties of Tri-m-tolyl Phosphate

Property Value Source(s)
CAS Number 563-04-2 [4][5][6]
Molecular Formula C21H2104P [4107]
Molecular Weight 368.36 g/mol [4107]
IUPAC Name ;:z(se;:r;ihylphenyl) 2]

Tri-m-cresyl phosphate,
Synonyms Phosphoric acid, tri-m-tolyl [2][6]
ester

Cclcccc(OP(=0)

SMILES (Oc2ccec(C)c2)Oc3eceec(C)el3) [4]
cl
RMLPZKRPSQVRAB-

InChl Key [4]

UHFFFAOYSA-N

Core Physico-chemical Data

The bulk properties of TmTP are critical for its handling, storage, and application. Unlike the
mixed isomers which are typically liquids, pure Tri-m-tolyl phosphate exists as a solid at room
temperature.[4][5]

Table 2: Key Physico-chemical Properties of Tri-m-tolyl Phosphate
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Property Value Conditions Source(s)

White or colorless to
Appearance light yellow solid, Ambient 516171

powder, or lump.

Melting Point 20-255°C - [5]6117]
Boiling Point 410 °C 760 mmHg [51[7]
240 °C 3 mmHg [6]
Density 1.15-1.16 g/cm3 25°C [51[71[8]
Refractive Index 1.555 - 1.557 20 °C [51[7118]
Flash Point 210 °C - [51[7]
Vapor Pressure 1.1 x 1077 mmHg 25 °C (Estimated) [8]
Viscosity 69 ¢St (for isomeric o5 oC 8]

mix)

Synthesis and Reactivity Profile
Synthesis Pathway

The synthesis of Tri-m-tolyl phosphate is typically achieved via an esterification reaction. The
causality behind this choice is the high reactivity of phosphorus oxychloride with the hydroxyl
group of m-cresol. An alkaline medium, such as aqueous sodium hydroxide, is often employed
to neutralize the hydrochloric acid byproduct, driving the reaction to completion and improving
yield.[9] This alkaline process offers advantages over other methods, including lower reaction
temperatures and shorter reaction times.[9]
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Caption: General workflow for the alkaline synthesis of Tri-m-tolyl phosphate.[9]

Chemical Stability and Decomposition

Tri-m-tolyl phosphate is stable under standard storage conditions.[8][10] However, its
chemical behavior is characterized by several key reactivities:

e Hydrolysis: The ester linkages are susceptible to hydrolysis, particularly under alkaline
conditions, which cleaves the P-O-C bond to yield dicresyl phosphate and m-cresol.[7]

» Reaction with Reducing Agents: In the presence of strong reducing agents like metal
hydrides, organophosphates can decompose to form highly toxic and flammable phosphine
gas (PHs).[7][11]

o Oxidation: Partial oxidation, especially at elevated temperatures, can lead to the release of
toxic phosphorus oxides (e.g., P4O10).[7][11]

o Thermal Decomposition: The thermal stability of aryl phosphates is a key reason for their use
as high-temperature lubricants. Studies on iron surfaces show that TmTP begins to
decompose between 150 °C and 200 °C.[12] The primary decomposition pathway involves
the scission of the P-O bond, leading to the formation of methylphenoxy intermediates.[12]
These intermediates can then desorb as cresol or further decompose to produce toluene,
carbon monoxide, and hydrogen gas, while depositing a protective iron phosphate layer on
the surface.[12][13][14]
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Caption: Simplified thermal decomposition pathway of TmTP on an iron surface.[12][13]

Solubility and Partitioning

The solubility of a compound is paramount for applications ranging from formulation to
environmental fate assessment. Tri-m-tolyl phosphate's large, hydrophobic aromatic structure
dictates its solubility profile.

e Aqueous Solubility: It is considered insoluble in water.[5][6][7] This low water solubility is a
key factor in its environmental persistence in aquatic systems, though it is not considered
bioaccumulative.[15][16]

e Organic Solubility: TmTP exhibits good solubility in many common organic solvents. It is
reported as soluble in acetone and ether, and slightly soluble in chloroform, methanol, and
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alcohol.[5][6][7] Commercial TCP mixtures are readily miscible with solvents like toluene and
hexane.[1][17]

This differential solubility is the principle behind its extraction and analysis. For instance, in
analyzing contaminated edible oils, acetonitrile is used to selectively extract TCP from the lipid
matrix.[18]

Analytical Methodologies for Characterization

Accurate identification and quantification of Tri-m-tolyl phosphate, especially in the presence
of its isomers, requires robust analytical techniques. The choice of method is driven by the
sample matrix, required sensitivity, and the need for isomeric separation.

Chromatographic Separation

Chromatography is the cornerstone of TmTP analysis. The goal is to achieve baseline
separation from other isomers and matrix components.

o Gas Chromatography (GC): GC is a powerful tool for analyzing volatile and semi-volatile
compounds like TmTP. A flame photometric detector (FPD) set to phosphorus mode provides
high selectivity and sensitivity.[19] For definitive identification, GC is coupled with Mass
Spectrometry (GC/MS), which can provide structural information and low detection limits,
often in the nanogram-per-liter range.[20][21]

e High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC (RP-HPLC) is
also a viable method. A typical mobile phase consists of an acetonitrile and water mixture.
[22] Using a C18 column, TmTP can be effectively separated. For detection, UV is common,
but coupling to a mass spectrometer (LC-MS) provides greater specificity, especially when
using formic acid instead of phosphoric acid in the mobile phase to ensure MS compatibility.
[22]

Experimental Protocol: GC/MS Analysis of TmTP

The following protocol outlines a self-validating system for the determination of TmTP in an
environmental water sample.

o Sample Preparation (Liquid-Liquid Extraction):
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[e]

To 100 mL of the water sample, add a known amount of an internal standard (e.g.,
deuterated triphenyl phosphate).

[e]

Extract the sample three times with 20 mL portions of dichloromethane (DCM) in a
separatory funnel.

[e]

Combine the organic layers and dry over anhydrous sodium sulfate.

o

Concentrate the extract to 1 mL under a gentle stream of nitrogen.

 Instrumental Analysis (GC/MS):

o

Column: Use a capillary column suitable for semi-volatile compounds (e.g., 30m x 0.25mm
ID, 0.25um film thickness, 5% phenyl methylpolysiloxane).

o Injection: Inject 1 pL of the concentrated extract in splitless mode.

o Oven Program: Start at 80°C, hold for 1 min, ramp to 280°C at 10°C/min, and hold for 5
min. This temperature ramp ensures separation from other isomers and elution of the
analyte.

o MS Detection: Operate in Selective lon Monitoring (SIM) mode for maximum sensitivity,
monitoring characteristic ions for TmTP and the internal standard.

¢ Quantification:
o Create a calibration curve using standards of known TmTP concentrations.

o Calculate the concentration in the original sample based on the response ratio of the
analyte to the internal standard.
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Caption: Standard workflow for the GC/MS determination of Tri-m-tolyl phosphate.
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Conclusion

Tri-m-tolyl phosphate exhibits a unique set of physico-chemical properties defined by its
specific isomeric structure. Its high boiling point, thermal stability, and hydrophobicity make it,
as part of TCP mixtures, an effective flame retardant and lubricant. However, these same
properties, combined with its potential for hydrolysis and decomposition into toxic byproducts
under certain conditions, necessitate careful handling and precise analytical characterization.
The methodologies and data presented in this guide provide a foundational resource for
scientists and researchers, enabling a more informed approach to the study and application of
this important organophosphate ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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